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Compound of Interest

Compound Name: Tetrafluoroisophthalonitrile

Cat. No.: B1582903 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of

Tetrafluoroisophthalonitrile

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of tetrafluoroisophthalonitrile (CAS No. 2377-81-3). This fluorinated aromatic

compound is a key intermediate in the synthesis of various high-performance materials and

pharmaceutically relevant molecules. A thorough understanding of its properties is crucial for its

effective application and safe handling in research and development.

Core Physicochemical Properties
The fundamental physicochemical data for tetrafluoroisophthalonitrile are compiled in the

table below. These values have been aggregated from various chemical suppliers and

databases.
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Property Value Source(s)

Molecular Formula C₈F₄N₂ [1][2][3][4]

Molecular Weight 200.09 g/mol [1][2][4]

Appearance
White to light yellow powder or

crystals
[5][6][7][8]

Melting Point 75.0 - 79.0 °C [1][9][5][6][7][10]

Boiling Point 113-115 °C (at 10 Torr) [1][11]

Density ~1.6184 g/cm³ (estimate) [1][5]

Solubility Soluble in Methanol [1][6][7][11]

Flash Point 79 °C [1][11]

Purity
Typically ≥98% (determined by

Gas Chromatography)
[6][7][8]

Experimental Protocols
Detailed experimental protocols for the determination of the physicochemical properties of

tetrafluoroisophthalonitrile are not extensively published. However, the following are

generalized and standard methodologies for the characterization of a solid organic compound.

Melting Point Determination
The melting point is a primary indicator of a compound's purity. A sharp melting range is

indicative of a pure substance.

Methodology:

A small amount of finely ground tetrafluoroisophthalonitrile is packed into a glass capillary

tube.

The capillary tube is placed in a calibrated melting point apparatus.
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The sample is heated at a controlled rate, typically 1-2 °C per minute near the expected

melting point.

The temperature at which the first liquid droplet is observed and the temperature at which

the entire sample becomes a clear liquid are recorded as the melting point range.[1]

Boiling Point Determination (at Reduced Pressure)
Due to its relatively high boiling point at atmospheric pressure, the boiling point of

tetrafluoroisophthalonitrile is typically determined under reduced pressure to prevent

potential decomposition.

Methodology:

A small quantity of the compound is placed in a micro-distillation apparatus.

The system is connected to a vacuum pump, and the pressure is stabilized at a known value

(e.g., 10 Torr).

The sample is gently heated until it boils.

The temperature of the vapor that is in equilibrium with the boiling liquid is recorded as the

boiling point at that specific pressure.

Solubility Assessment
Qualitative solubility tests are performed to understand the polarity of the molecule and to

identify suitable solvents for reactions and purifications.

Methodology:

Approximately 10-20 mg of tetrafluoroisophthalonitrile is added to 1 mL of the test solvent

(e.g., methanol, water, diethyl ether) in a test tube.

The mixture is agitated vigorously for 1-2 minutes at room temperature.

A visual inspection determines if the compound has dissolved completely, partially, or not at

all. For quantitative analysis, a saturated solution can be prepared, and its concentration can
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be determined using techniques like HPLC or UV-Vis spectroscopy.

Purity Determination by Gas Chromatography (GC)
Gas chromatography is a standard method for assessing the purity of volatile and thermally

stable compounds.

Methodology:

A dilute solution of tetrafluoroisophthalonitrile is prepared in a suitable volatile solvent.

A small volume (typically 1 µL) of the solution is injected into the gas chromatograph.

The sample is vaporized and transported through a capillary column by an inert carrier gas.

The components of the sample are separated based on their volatility and interaction with

the column's stationary phase.

A detector, such as a flame ionization detector (FID), records the signal for each eluting

component.

The purity is calculated by comparing the area of the main peak to the total area of all peaks

in the chromatogram.

Visualizations
Logical Relationship for Identification
The following diagram illustrates the logical flow of using physicochemical properties for the

identification and purity assessment of tetrafluoroisophthalonitrile.
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Caption: Workflow for the identification and purity assessment of tetrafluoroisophthalonitrile.

Experimental Workflow for Characterization
This diagram outlines the general experimental sequence for characterizing a novel chemical

entity like tetrafluoroisophthalonitrile.
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Caption: Experimental workflow for the physicochemical characterization of a chemical

substance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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